Cas no 89607-38-5 (6-Amino-4-(2-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile)

• Product Name: 6-Amino-4-(2-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• CAS No: 89607-38-5
• MF: C₁₄H₁₁ClN₄O
• MW: 286.716341257095
• CID: 595092
• Update Time: 2023-08-03

6-Amino-4-(2-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(2-chlorophenyl)-1,4-dihydro-3-methyl-
• Kinome_2837
• RSC001564
• STK004153
• 6-amino-4-(2-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• ST071274
• 6-Amino-4-(2-chlorophenyl)-5-cyano-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole
• 6-AMINO-4-(2-CHLOROPHENYL)-3-ME-1,4-DIHYDROPYRANO(2,3-C)PYRAZOLE-5-CARBONITRILE
• 6-amino-1,4-dihydro-3-methyl-4-(2-chlorophenyl)pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-
• 6-Amino-4-(2-chlorophenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Inchi： 1S/C14H11ClN4O/c1-7-11-12(8-4-2-3-5-10(8)15)9(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
• InChI Key： GPWYRDPTGJYJNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C#N)=C(N)OC2C1=C(C)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 471
• Topological Polar Surface Area: 87.7